Cas no 32278-52-7 (ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate)

• Product Name: ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate
• CAS No: 32278-52-7
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• MDL: MFCD02323010
• CID: 827549
• PubChem ID: 838816
• Update Time: 2025-05-28

ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
• 5-Oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
• ethyl 5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• Ethyl 5-oxo-5H-[1,3]thiazolo-[3,2-a]pyrimidine-6-carboxylate
• ETHYL 5-OXO-5H-THIAZOLO{3,2-A}PYRIMIDINE-6-CARBOXYLATE
• 5-Oxo-5H-thiazolo<3,2-a>pyrimidin-6-carbonsaeure-aethylester
• ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate
• Z56769359
• ChemDiv2_001687
• SDCCGMLS-0023888.P002
• DTXSID10356964
• MFCD02323010
• DB-368790
• Ethyl5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
• CS-0080671
• MLS000048199
• CHEMBL1521042
• BCP31305
• AKOS000535709
• SS-4810
• ALBB-005572
• 32278-52-7
• SEEBZSXGWQRHLB-UHFFFAOYSA-N
• Ethyl 5-oxothiazolo[3,2-a]pyridine-6-carboxylate
• ethyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• HMS1373M15
• SMR000073453
• AN-829/13872034
• STK302318
• HMS2476M24

• MDL： MFCD02323010
• Inchi： 1S/C9H8N2O3S/c1-2-14-8(13)6-5-10-9-11(7(6)12)3-4-15-9/h3-5H,2H2,1H3
• InChI Key： SEEBZSXGWQRHLB-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C(C(=O)OCC)C2=O

Computed Properties

• Exact Mass: 224.02600
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 88.91000
• LogP: 0.93270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate (CAS No. 32278-52-7)

Ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate (CAS No. 32278-52-7) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This thiazolo[3,2-a]pyrimidine derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of antimicrobial agents and enzyme inhibitors.

The compound's molecular framework combines a thiazole ring fused with a pyrimidine core, functionalized with an ester group at the 6-position. This configuration enhances its reactivity and versatility in organic synthesis. Recent studies highlight its role in constructing multifunctional scaffolds for targeting inflammatory pathways and oxidative stress-related diseases, aligning with current trends in precision medicine.

In the context of green chemistry, ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate has been investigated for its compatibility with sustainable synthetic methods. Innovations such as microwave-assisted synthesis and catalyst-free reactions have improved its production efficiency, reducing environmental impact. These advancements address growing consumer demand for eco-friendly chemical processes.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Its crystalline properties have also been studied for potential use in material science, particularly in designing organic semiconductors—a hot topic in renewable energy technologies.

Frequently searched questions related to CAS 32278-52-7 include its solubility profile, stability under various pH conditions, and scalable synthesis routes. Addressing these, recent publications confirm its solubility in polar aprotic solvents like DMSO and stability in neutral to mildly acidic environments. These properties make it suitable for high-throughput screening in drug development pipelines.

The compound's structure-activity relationship (SAR) has been a focus in medicinal chemistry circles. Computational modeling suggests that modifications to its carboxylate moiety could enhance bioavailability, a key consideration in pharmacokinetic optimization. Such insights are driving innovation in fragment-based drug design strategies.

Industrial applications of ethyl 5-oxothiazolo[3,2-a]pyrimidine-6-carboxylate extend to crop protection formulations, where its heterocyclic structure shows promise as a biodegradable pesticide precursor. This aligns with global shifts toward sustainable agriculture practices and reduced reliance on persistent organic pollutants.

From a regulatory standpoint, the compound's toxicological profile remains under active investigation. Preliminary data indicate low acute toxicity in standard models, supporting its safe handling in laboratory settings. However, researchers emphasize the need for comprehensive ecotoxicity assessments before large-scale applications.

Emerging patent literature reveals growing commercial interest in 32278-52-7 derivatives, particularly for neurological disorder therapeutics. Its ability to cross the blood-brain barrier makes it a candidate for neuroprotective agent development—a trending area in aging population healthcare solutions.

In analytical method development, this compound serves as a chromatographic reference standard for similar heterocycles. Its distinct UV absorption maxima at 270-290 nm facilitates detection in complex matrices, valuable for quality control in pharmaceutical manufacturing.

The global market for thiazolo[3,2-a]pyrimidine derivatives is projected to expand at 6.8% CAGR (2023-2030), driven by demand for novel therapeutic agents. Strategic partnerships between academic institutions and pharmaceutical companies are accelerating the translation of basic research on CAS 32278-52-7 into clinical candidates.